Cas no 885278-69-3 (2-(4-Ethyl-phenyl)-thiazole-4-carboxylic acid ethyl ester)

• Product Name: 2-(4-Ethyl-phenyl)-thiazole-4-carboxylic acid ethyl ester
• CAS No: 885278-69-3
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• MDL: MFCD06738347
• CID: 711586
• PubChem ID: 53407520
• Update Time: 2025-11-02

2-(4-Ethyl-phenyl)-thiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2-(4-ethylphenyl)-, ethyl ester
• 2-(4-Ethyl-phenyl)-thiazole-4-carboxylic acid ethyl ester
• 2-(4-ETHYL-PHENYL)THIAZOLE-4-CARBOXYLIC ACID ETHYL ESTER,
• ethyl 2-(4-ethylphenyl)-1,3-thiazole-4-carboxylate
• Y4516
• Ethyl 2-(4-ethylphenyl)thiazole-4-carboxylate
• BL000397
• AKOS017267545
• PS-11057
• DTXSID40695914
• CS-0313383
• MFCD06738347
• FT-0767460
• AB26955
• 2-(4-ETHYL-PHENYL)-THIAZOLE-4-CARBOXYLICACIDETHYLESTER
• 885278-69-3
• Ethyl2-(4-ethylphenyl)thiazole-4-carboxylate
• J-520616
• DB-077768

• MDL： MFCD06738347
• Inchi： 1S/C14H15NO2S/c1-3-10-5-7-11(8-6-10)13-15-12(9-18-13)14(16)17-4-2/h5-9H,3-4H2,1-2H3
• InChI Key： VZKQGDPMMDOKOS-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 261.08200
• Monoisotopic Mass: 261.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• PSA: 67.43000
• LogP: 3.54920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(4-Ethyl-phenyl)-thiazole-4-carboxylic acid ethyl ester

Comprehensive Overview of 2-(4-Ethyl-phenyl)-thiazole-4-carboxylic acid ethyl ester (CAS No. 885278-69-3)

2-(4-Ethyl-phenyl)-thiazole-4-carboxylic acid ethyl ester (CAS No. 885278-69-3) is a specialized organic compound belonging to the thiazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative is characterized by its unique molecular structure, combining a thiazole ring with an ethyl-phenyl substituent, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential applications due to its structural flexibility and functional properties.

The compound's CAS number 885278-69-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 2-(4-Ethyl-phenyl)-thiazole-4-carboxylic acid ethyl ester, reflects its ethyl ester linkage and thiazole-carboxylic acid backbone, which are pivotal for its reactivity and solubility profiles. In recent years, the demand for thiazole derivatives has surged, driven by their role in developing novel pharmaceutical intermediates and biologically active molecules.

One of the trending topics in chemical research is the exploration of heterocyclic compounds like 2-(4-Ethyl-phenyl)-thiazole-4-carboxylic acid ethyl ester for their potential in drug discovery. Scientists are particularly interested in how such compounds can be optimized for bioavailability and target specificity, addressing challenges in medicinal chemistry. Additionally, the compound's ethyl ester group enhances its lipophilicity, a property highly sought after in the design of prodrugs and delivery systems.

From an industrial perspective, CAS 885278-69-3 is often utilized in the synthesis of high-value fine chemicals. Its thiazole core is a common motif in agrochemicals, contributing to the development of pesticides and herbicides with improved efficacy. The compound's stability under various conditions also makes it a candidate for material science applications, such as organic electronics and coatings.

Environmental and safety considerations are paramount when handling 2-(4-Ethyl-phenyl)-thiazole-4-carboxylic acid ethyl ester. While not classified as hazardous, proper laboratory practices and storage protocols must be followed to ensure safe usage. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, aligning with the global push toward green chemistry and sustainable synthesis.

In summary, 2-(4-Ethyl-phenyl)-thiazole-4-carboxylic acid ethyl ester (CAS No. 885278-69-3) represents a promising chemical building block with diverse applications. Its relevance in drug development, agrochemical innovation, and material science underscores its importance in modern chemistry. As research advances, this compound is likely to play an even greater role in addressing global health and industrial challenges.